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Toxicity Data for Tocotrienol Preparations

The table below summarizes key findings from toxicological and clinical studies on tocotrienol-rich fractions

(TRF), which contain alpha-tocotrienol alongside other vitamin E isomers.

. NOAEL |/ Key Dosage & Observed Effects &
Study Type Subject o )
Finding Duration Remarks
Subchronic Fischer 344  NOAEL: 0.19% in 13-week Higher doses caused
Oral Toxicity rats diet (120 mg/kg/day study, doses hematological changes,
[1] for males; 130 up to 3% of increased liver weight, and
mg/kg/day for diet elevated liver enzymes [1].
females) [1]
Acute Toxicity Rats No adverse effects at  Single dose of  Supported by citation from
[2] the highest dose 2500 mg/kg Oo et al. (1992) [2].
tested [2] body weight
[2]
Human Adults Well-tolerated in Up to 400 No adverse events reported
Clinical Trials  (various multiple studies [2] mglday for up  across studies for indications
[2] health to 2 years [2] including metabolic, liver,
statuses) heart, and brain health [2].
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Experimental Protocols for Safety & Efficacy
Assessment

For a comprehensive toxicity assessment, the following key parameters and methodologies are

recommended, based on current clinical trial designs.

Assessment -
Specific Parameter Recommended Methodology / Protocol
Category
Study Design - Randomized, double-blind, placebo-controlled trial;
multiple time points (e.g., baseline, 3, 6 months) [3] [4].
Blood Liver Function Alanine transaminase (ALT), Asparagine transaminase
Biochemistry (AST), Alkaline Phosphatase, Gamma-glutamyl
transferase (GGT) [3] [1].
Renal Profile Standard renal function test panel [3] [4].
Lipid Profile Total cholesterol, LDL-C, HDL-C, Triglycerides [3] [5].
Full Blood Count / Hemoglobin, hematocrit, mean corpuscular volume (MCV),
Hematology platelet count [3] [1].
Other Key Oxidative Stress Malondialdehyde (MDA), advanced glycation end products
Parameters (AGESs), protein carbonyl, isoprostane [3] [4].
Inflammation Interleukin-6 (IL-6), Tumor Necrosis Factor-a (TNF-a), C-

reactive protein (CRP) [3] [6] [4].

Organ Weights & Liver, adrenal glands, ovaries, uterus (in animal studies)
Histopathology [1].

The workflow for a comprehensive toxicity study integrates these protocols as shown below.
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Organ Weight & Histopathology Specialized Efficacy Markers
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Key Considerations & Troubleshooting

¢ Formulation Impact: Recent evidence challenges the long-held belief that alpha-tocopherol reduces
tocotrienol absorption; it may, in fact, enhance the bioavailability of certain tocotrienol isomers [7] [8].
The safety of your formulation may depend on the complete isomer profile.

e Biomarker Fluctuations: In clinical settings, note that some studies have reported isolated,
statistically significant changes in markers like C-reactive protein (CRP) without other clinical signs of
toxicity [6]. Always interpret such changes in the full context of all data.

e Dosage Translation: When extrapolating animal NOAEL to human equivalent doses, use established
body surface area conversion guidelines rather than simple mg/kg calculations for greater accuracy.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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